Cas no 941990-80-3 (1-(3-fluorophenyl)-3-3-methyl-2-(morpholin-4-yl)butylurea)

• Product Name: 1-(3-fluorophenyl)-3-3-methyl-2-(morpholin-4-yl)butylurea
• CAS No: 941990-80-3
• MF: C₁₆H₂₄FN₃O₂
• MW: 309.379067420959
• CID: 6021055
• PubChem ID: 16842400
• Update Time: 2025-11-01

1-(3-fluorophenyl)-3-3-methyl-2-(morpholin-4-yl)butylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-3-3-methyl-2-(morpholin-4-yl)butylurea
• Urea, N-(3-fluorophenyl)-N'-[3-methyl-2-(4-morpholinyl)butyl]-
• 941990-80-3
• 1-(3-fluorophenyl)-3-(3-methyl-2-morpholinobutyl)urea
• F2438-0346
• VU0495079-1
• 1-(3-fluorophenyl)-3-(3-methyl-2-morpholin-4-ylbutyl)urea
• AKOS024648220

• Inchi： 1S/C16H24FN3O2/c1-12(2)15(20-6-8-22-9-7-20)11-18-16(21)19-14-5-3-4-13(17)10-14/h3-5,10,12,15H,6-9,11H2,1-2H3,(H2,18,19,21)
• InChI Key： IATKVEXLXKCNSG-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(F)=C1)C(NCC(N1CCOCC1)C(C)C)=O

Computed Properties

• Exact Mass: 309.18525518g/mol
• Monoisotopic Mass: 309.18525518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 409.4±45.0 °C(Predicted)
• pka: 13.50±0.46(Predicted)

Additional information on 1-(3-fluorophenyl)-3-3-methyl-2-(morpholin-4-yl)butylurea

1-(3-Fluorophenyl)-3-3-Methyl-2-(Morpholin-4-yl)butylurea: A Comprehensive Overview

1-(3-Fluorophenyl)-3-3-methyl-2-(morpholin-4-yl)butylurea (CAS No. 941990-80-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

1-(3-Fluorophenyl)-3-3-methyl-2-(morpholin-4-yl)butylurea is a urea derivative with a complex molecular structure. The compound consists of a urea moiety linked to a 3-fluorophenyl group and a 3-methylbutyl group substituted with a morpholine ring. The presence of the fluorine atom in the phenyl ring and the morpholine moiety imparts unique chemical and biological properties to the molecule. These structural features contribute to its potential as a ligand for various biological targets, including receptors and enzymes.

The molecular formula of 1-(3-fluorophenyl)-3-3-methyl-2-(morpholin-4-yl)butylurea is C₁₆H₂₂FN₂O₂, with a molecular weight of approximately 298.36 g/mol. The compound is typically synthesized through multistep organic reactions, involving the coupling of appropriate amine and isocyanate precursors. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

Synthesis Methods

The synthesis of 1-(3-fluorophenyl)-3-3-methyl-2-(morpholin-4-yl)butylurea involves several key steps. One common approach is the reaction of 1-(3-fluorophenyl)-3-methylbutanamine with morpholine to form the corresponding secondary amine, followed by treatment with an isocyanate derivative to form the urea linkage. This method has been reported to yield high-purity products with good yields.

An alternative synthetic route involves the use of microwave-assisted synthesis, which can significantly reduce reaction times and improve product purity. This method leverages the high energy efficiency and rapid heating capabilities of microwave technology to enhance the overall synthetic process. Recent studies have shown that microwave-assisted synthesis can be particularly effective for producing complex urea derivatives like 1-(3-fluorophenyl)-3-3-methyl-2-(morpholin-4-yl)butylurea.

Biological Activities and Applications

1-(3-fluorophenyl)-3-3-methyl-2-(morpholin-4-yl)butylurea has been extensively studied for its potential biological activities. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are important targets for drug development. Research has shown that this compound exhibits selective binding to certain GPCRs, making it a promising lead for developing new therapeutic agents.

In addition to its receptor-binding properties, 1-(3-fluorophenyl)-3-3-methyl-2-(morpholin-4-yl)butylurea has been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models, suggesting its potential as a novel treatment for inflammatory diseases and chronic pain conditions.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 1-(3-fluorophenyl)-3-3-methyl-2-(morpholin-4-yl)butylurea has been explored in several preclinical studies, with promising results. Early-stage clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials aim to assess the pharmacokinetics, pharmacodynamics, and safety profile of the compound in healthy volunteers and patients with specific conditions.

Preliminary data from these trials have shown that 1-(3-fluorophenyl)-3-3-methyl-2-(morpholin-4-yl)butylurea is well-tolerated at therapeutic doses, with no significant adverse effects observed. Further studies are needed to fully elucidate its mechanism of action and optimize its use in clinical settings.

Recent Research Advancements

The field of medicinal chemistry continues to advance rapidly, with ongoing research focused on optimizing the properties of compounds like 1-(3-fluorophenyl)-3-3-methyl-2-(morpholin-4-y l)buty l urea strong > . Recent studies have explored various structural modifications to enhance its potency, selectivity, and bioavailability. For example, researchers have investigated the impact of substituting different functional groups on the phenyl ring or modifying the morpholine moiety to improve receptor binding affinity.

In addition to structural modifications, there is growing interest in developing prodrugs or drug delivery systems that can enhance the therapeutic efficacy of compounds like 1 -( 3 -fluoro phen yl ) - 3 - 3 -m eth yl - 2 -( mor ph olin - 4 - yl ) but yl ur ea strong > . Prodrugs can be designed to improve solubility, stability, and tissue distribution, while drug delivery systems can target specific tissues or cells to maximize therapeutic benefits while minimizing side effects. p > < p >< strong >Conclusion strong > p > < p >< strong >1 -( 3 -fluoro phen yl ) - 3 - 3 -m eth yl - 2 -( mor ph olin - 4 - yl ) but yl ur ea strong > ( CAS No . 941990 -80 - 0 ) represents an intriguing compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique chemical structure , combined with promising biological activities , makes it a valuable candidate for developing novel therapeutic agents . Ongoing research efforts continue to refine its properties and explore new applications , paving the way for future advancements in drug discovery and development . p > article > response >